Cas no 35071-18-2 (2(1H)-Pyrimidinethione,6-ethyl-)

• Product Name: 2(1H)-Pyrimidinethione,6-ethyl-
• CAS No: 35071-18-2
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 295311
• Update Time: 2024-01-27

2(1H)-Pyrimidinethione,6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,6-ethyl-
• 2(1H)-Pyrimidinethione,4-ethyl- (9CI)
• 2(1H)-Pyrimidinethione, 4-ethyl- (9CI)
• 2(1H)-Pyrimidinethione, 6-ethyl-

• Inchi： 1S/C6H8N2S/c1-2-5-3-4-7-6(9)8-5/h3-4H,2H2,1H3,(H,7,8,9)
• InChI Key： CITFETCXGZIXCA-UHFFFAOYSA-N
• SMILES： C1(=S)NC(CC)=CC=N1

Computed Properties

• Exact Mass: 140.04094
• Monoisotopic Mass: 140.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2

Experimental Properties

• PSA: 24.39